(2S)-1-[(oxetan-3-yl)amino]propan-2-ol

• IUPAC Name: (2S)-1-(oxetan-3-ylamino)propan-2-ol
• InChI: InChI=1S/C6H13NO2/c1-5(8)2-7-6-3-9-4-6/h5-8H,2-4H2,1H3/t5-/m0/s1
• InChI Key: XMRDVXKBPHPQMH-YFKPBYRVSA-N
• Canonical SMILES: CC(CNC1COC1)O
• Isomeric SMILES: C[C@@H](CNC1COC1)O
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• CAS RN: 1689956-55-5

Description

(2S)-1-[(oxetan-3-yl)amino]propan-2-ol, also known as oxetan-3-yl-2S-amino-propanoic acid, is an organic compound with a wide range of applications in both scientific research and industrial use. It is a colorless, odorless, and crystalline solid with a melting point of 101-102°C. The compound is a chiral molecule, meaning it has two distinct stereoisomers, and is found in a variety of forms, including salts and esters.

Mechanism of Action

The mechanism of action of (2S)-1-[(oxetan-3-yl)amino]propan-2-ol2S-amino-propanoic acid is not yet fully understood. However, it is known that the compound is capable of binding to various enzymes and proteins, which can affect their activity. It has also been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes.
Biochemical and Physiological Effects
Oxetan-3-yl-2S-amino-propanoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as the activity of enzymes involved in the synthesis of peptide bonds. It has also been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids and cholesterol.

Advantages and Limitations for Lab Experiments

Oxetan-3-yl-2S-amino-propanoic acid has a number of advantages and limitations for use in laboratory experiments. One advantage is that the compound is relatively inexpensive and widely available. Additionally, it is relatively stable and can be stored for long periods of time without degradation. A limitation is that the compound is somewhat toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for research involving (2S)-1-[(oxetan-3-yl)amino]propan-2-ol2S-amino-propanoic acid. These include further investigation into its mechanism of action, its potential applications in drug discovery, and its potential use as a therapeutic agent. Additionally, further research is needed to better understand its biochemical and physiological effects, as well as its potential toxicity.

Synthesis Methods

Oxetan-3-yl-2S-amino-propanoic acid can be synthesized in a two-step process. The first step involves the reaction of oxetane with an amine, such as ethylamine, to form an oxetane-amine adduct. The second step involves the hydrolysis of the adduct to form the desired product. The overall reaction is as follows:
Oxetane + Ethylamine → Oxetane-Amine Adduct → Oxetan-3-yl-2S-amino-propanoic acid

Scientific Research Applications

Oxetan-3-yl-2S-amino-propanoic acid has a variety of applications in scientific research. It is used as a reagent in the synthesis of compounds for use in drug discovery, as a reactant in the synthesis of peptide bonds, and as a catalyst in organic reactions. It is also used as an inhibitor of enzyme activity and as a substrate for enzyme-catalyzed reactions.